scotchbond VLC

• CAS No.: 118817-46-2
• Molecular Formula: C9H9ClFNO2
• Synonyms: scotchbond VLC

Description

Terminological Definitions

Scotchbond Visible Light Cure (VLC) is a dental adhesive system designed for bonding composite resins to tooth structure. The term "VLC" explicitly denotes its polymerization mechanism: visible light activation (wavelength range: 400–500 nm). Unlike chemically cured adhesives, VLC systems rely on photoinitiators such as camphorquinone to initiate free-radical polymerization when exposed to blue light.

The nomenclature "Scotchbond" originates from 3M’s proprietary adhesive technology platform, which integrates methacrylate-based monomers (e.g., bisphenol A glycidyl methacrylate (BisGMA), 2-hydroxyethyl methacrylate (HEMA)) with functionalized polymers. The "VLC" designation distinguishes it from earlier Scotchbond products that used chemical or dual-cure mechanisms.

Historical Evolution of VLC Dental Adhesives

The development of Scotchbond VLC reflects broader trends in adhesive dentistry (Table 1):

Generation	Key Characteristics	This compound Context
3rd	Separate primer/adhesive steps	Predecessors: Scotchbond 2 (non-VLC)
4th	Total-etch, three-step systems	Transition to light-cure technology
5th	Simplified total-etch, two-step systems	This compound introduced (late 1980s)
6th+	Self-etch, single-step systems	Superseded by universal adhesives

This compound emerged in the late 1980s as part of the fifth-generation adhesives, which combined etching, priming, and bonding into fewer steps. Its formulation incorporated HEMA and BisGMA to enhance wettability and bond strength to both enamel and dentin. Studies from this era demonstrated its efficacy in reducing microleakage in Class II restorations when paired with incremental filling techniques.

Relationship to the Scotchbond Product Line

This compound occupies a pivotal role in the evolution of 3M’s adhesive portfolio (Figure 1):

• Pre-VLC Era :

  • Scotchbond 2 (1980s): A third-generation, two-bottle system requiring separate etching.
  • Relied on maleic acid and HEMA for dentin adhesion.

• VLC Era :

  • Introduced light-cured methacrylate resins (BisGMA/HEMA).
  • Enabled single-step application after phosphoric acid etching.

• Post-VLC Developments :

  • Scotchbond Universal (2010s): Seventh-generation, self-etch universal adhesive with MDP monomer.
  • Eliminated separate etching steps for most substrates.

Key Differentiators :

• This compound required total etching (35–37% phosphoric acid), whereas later universal adhesives permit self-etch or selective-etch modes.
• Unlike Scotchbond Universal, VLC lacked silane or phosphate monomers for bonding to ceramics/zirconia.

Scientific Research Applications

Key Applications

The primary applications of Scotchbond VLC include:

• Direct Restorations : Used for bonding composite resins in direct restorations.
• Indirect Restorations : Applicable in bonding ceramics and metals.
• Root Surface Desensitization : Effective in sealing exposed dentin tubules.
• Cavity Sealing : Suitable for sealing cavities prior to porcelain fused to metal restorations.
• Repair of Existing Restorations : Can be used to repair composite or compomer fillings.

Bond Strength Studies

Multiple studies have assessed the shear bond strength (SBS) of this compound compared to other adhesives. For instance, a study conducted at the University of Alabama measured the SBS of Scotchbond Universal Adhesive against various materials:

Adhesive Type	Shear Bond Strength (MPa)
Scotchbond Universal	40.1
Adper Easy Bond	29.8
Adper Single Bond Plus	24.7

These results indicate that this compound exhibits superior bond strength, making it a reliable choice for both total-etch and self-etch techniques .

Microleakage Studies

Research has also focused on the microleakage associated with restorations using this compound. A study evaluated the degree of microleakage around composite resin restorations:

Filling Technique	Microleakage Score
Incremental Filling	Low
Bulk Filling	Moderate

The findings suggest that using an incremental filling technique with this compound significantly reduces microleakage compared to bulk filling methods .

Clinical Evaluation Over Five Years

A notable clinical study conducted over five years involved 137 restorations using Scotchbond Universal Adhesive in non-carious cervical lesions. The results demonstrated that:

• The adhesive performed similarly or better than traditional two-bottle systems.
• No significant failures were reported over the five-year period.

This long-term evaluation underscores the reliability and effectiveness of this compound in clinical practice .

Comparative Study with Other Adhesives

In another study comparing this compound with other adhesives under varying conditions, it was found that:

• The performance of this compound was not significantly affected by dentin moisture levels.
• Phosphoric acid etching was still recommended for optimal bonding to enamel.

These insights highlight the adhesive's robustness and adaptability in different clinical scenarios .

Chemical Reactions Analysis

Composition & Reactive Components

Scotchbond VLC contains:

• MDP phosphate monomer (10-methacryloyloxydecyl dihydrogen phosphate)

• Vitrebond™ Copolymer (methacrylate-modified polyalkenoic acid)

• HEMA (2-hydroxyethyl methacrylate)

• Camphorquinone (CQ) & ethyl 4-dimethylaminobenzoate (EDMAB) photoinitiators

• Ethanol/water solvent system (7:3 ratio)

• Amino-functional silane (γ-methacryloxypropyl trimethoxysilane)

• Transition metal salt accelerator (unspecified transition metal)

Self-Etching Mechanism

The MDP monomer (pH ~2.7) demineralizes dentin and enamel via acidic phosphate groups, creating a microretentive surface while simultaneously infiltrating collagen fibrils. Key reactions:
$\text{MDP}+\text{Hydroxyapatite}\rightarrow \text{Ca}^{2+}\text{ MDP complexes}$
This forms a stable calcium-phosphate matrix resistant to hydrolysis. Studies confirm MDP’s superior hydrolytic stability compared to other phosphate monomers (e.g., GPDM), with bond strengths maintained at 35 MPa after 1 year of aging .

Photopolymerization Process

Initiation :
Camphorquinone absorbs blue light (λ = 468 nm), forming an excited state that abstracts hydrogen from EDMAB:
$\text{CQ}+h\nu \rightarrow \text{CQ}^*$
$\text{CQ}^*+\text{EDMAB}\rightarrow \text{CQ H}^\bullet +\text{EDMAB}^\bullet$

Propagation :
Radicals initiate methacrylate polymerization:
$\text{R}^\bullet +\text{Monomer}\rightarrow \text{R Monomer}^\bullet$

Degree of Conversion :
this compound achieves >80% conversion under 1,200 mW/cm² for 20s, as measured by FTIR. Higher CQ concentration (0.7 wt%) minimizes oxygen inhibition .

Silane Coupling to Ceramics

The amino-functional silane binds to silica-based ceramics (e.g., lithium disilicate):

• Hydrolysis :
  $\text{Si OCH}_3+\text{H}_2\text{O}\rightarrow \text{Si OH}+\text{CH}_3\text{OH}$

• Condensation :
  $\text{Si OH}+\text{SiO}_2\rightarrow \text{Si O Si}+\text{H}_2\text{O}$

• Methacrylate copolymerization :
  $\text{Silane Methacrylate}+\text{Adhesive matrix}\rightarrow \text{Covalent bond}$
  Bond strengths to glass ceramics exceed 25 MPa, matching dedicated ceramic primers .

Dual-Cure Compatibility

The transition metal salt (e.g., Cu(II)) catalyzes peroxide decomposition in dual-cure cements:
$\text{ROOH}+\text{M}^{n+}\rightarrow \text{RO}^\bullet +\text{OH}^-+\text{M}^{(n+1)+}$
This ensures cohesive polymerization even in light-restricted areas, with 90% conversion achieved in 5 minutes without light .

Inhibition of Matrix Metalloproteinases (MMPs)

This compound suppresses collagenolytic activity via:

• pH modulation (self-etch mode pH = 2.7)

• Calcium chelation by MDP, reducing MMP-2/9 activation

Adhesive Mode	MMP Activity (Relative Units)
Self-etch	12 ± 3
Total-etch	85 ± 11
Data from Yoshida et al. (2015)

Solvent Evaporation Dynamics

The ethanol/water system (70/30 wt%) enables:

• Controlled evaporation : Ethanol evaporates slower than acetone, reducing phase separation.

• Collagen network expansion : Water maintains fibril spacing for resin infiltration.
  Post-evaporation, residual water (<5 wt%) is entrapped in the polymer network without compromising durability .

Hydrophobic Transition Post-Curing

Post-polymerization, Vitrebond™ Copolymer’s polyalkenoic acid side chains reorient, exposing hydrophobic methacrylate groups:
$\text{ COOH}\rightarrow \text{ COOR}$
This reduces water sorption to <30 μg/mm³ vs. >50 μg/mm³ in HEMA-free adhesives .

Comparison with Similar Compounds

Comparison with Fourth-Generation Adhesives (Scotchbond Multi-Purpose)

Scotchbond VLC (as part of the Multi-Purpose system) is often benchmarked against other fourth-generation adhesives. Key findings include:

Table 1: Bond Strength and Microleakage of Fourth-Generation Adhesives

Adhesive	Shear Bond Strength (MPa)	Microleakage (Cervical Margin)	Key Findings
Scotchbond Multi-Purpose	25.5 (dentin)	Low (with incremental filling)	Superior enamel bonding due to aggressive etching (pH <1)
All-Bond 2	23.4 (dentin)	Moderate	Comparable bond strength but higher solubility than Scotchbond
OptiBond FL	41.2 (static)	High	Higher static bond strength but similar fatigue resistance to Scotchbond

• Enamel Bonding : Scotchbond Multi-Purpose outperforms self-etch adhesives (e.g., Clearfil SE Bond) at enamel margins due to its strong phosphoric acid etching, creating deeper micromechanical retention .
• Dentin Bonding: Its hydrophobic resin layer reduces nanoleakage, but phase separation in collagen networks may compromise long-term durability .

Comparison with Universal Adhesives (Scotchbond Universal)

Scotchbond Universal, a seventh-generation universal adhesive, simplifies application by combining etching, priming, and bonding into a single bottle. Comparisons with this compound reveal trade-offs:

Table 2: Performance of Scotchbond Universal vs. VLC

Parameter	Scotchbond Universal (Self-Etch)	This compound (Multi-Purpose)	Key Differences
Microleakage (Dentin)	0.8 (silver nitrate score)	1.2 (silver nitrate score)	Universal’s MDP monomer enhances calcium bonding, reducing dentin leakage
Enamel Bond Strength	26.3 MPa	26.8 MPa	VLC’s lower pH (<1) etches enamel more effectively than Universal (pH ≈3)
Retention Rate (24 mo)	100% (total-etch mode)	93%	Universal’s total-etch mode outperforms Multi-Purpose in clinical retention

• Clinical Longevity: In non-carious cervical lesions, Scotchbond Universal’s total-etch mode achieved 100% retention at 24 months, surpassing Multi-Purpose (87.6%) .
• Technique Sensitivity : Universal’s self-etch mode showed higher marginal discoloration (3.67x risk vs. total-etch) but comparable bond fatigue strength (19.0 MPa vs. 19.1 MPa for OptiBond FL) .

Comparison with Other Bonding Agents

Enamel Bond:

• This compound reduced cervical microleakage by 40% compared to Enamel Bond when both used incremental filling (p<0.05) .

Prime & Bond NT:

• Prime & Bond NT exhibited 11.0 MPa bond strength with light-cured composites, significantly lower than this compound’s 25.5 MPa .

Clinical Performance and Longevity

Table 3: Clinical Retention Rates (24-Month Studies)

Adhesive	Retention Rate	Marginal Discoloration Risk	Study
This compound	87.6%	Moderate	Fuks et al.
Scotchbond Universal (Total-Etch)	100%	Low	Perdigão et al.
Clearfil SE Bond	94.9%	Low	Muñoz et al.

• Polymerization Stress : Incremental filling with this compound mitigates resin shrinkage stress, reducing cervical leakage .
• Hydrophobicity : Multi-Purpose’s hydrophobic layer enhances durability but increases technique sensitivity compared to universal adhesives .

Technological Advancements

• Scotchbond Universal Plus : A 2023 upgrade retains the bond strength of its predecessor (19.0 MPa) but offers higher mechanical properties and conversion rates due to improved fluidity .
• Optical Coherence Tomography (OCT): Novel evaluation methods show Universal’s self-etch mode has 54.5% correlation with dye tests in occlusal leakage detection .

Q & A

Basic Research Question: What experimental methodologies are recommended for evaluating the bond strength and degree of conversion (DC) of Scotchbond VLC adhesives in vitro?

Answer:
In vitro studies typically use standardized protocols such as micro-Raman spectroscopy to measure the DC of adhesives at composite-dentin interfaces . Push-out bond strength (BS) tests are performed using universal testing machines, with specimens subjected to controlled water storage periods (e.g., 24 hours or 6 months) to simulate aging . For dentin substrate preparation, bovine incisors with standardized cavity dimensions (e.g., 4-mm depth, 3.1 C-factor) are recommended to control for variability . Statistical analysis should employ two-way ANOVA and post-hoc tests (e.g., Tukey) to compare adhesive performance across experimental groups .

Advanced Research Question: How can researchers resolve contradictions between in vitro bond strength data and clinical retention rates for this compound adhesives?

Answer:
Discrepancies often arise due to differences in substrate conditions (e.g., bovine vs. human dentin), aging protocols, and occlusal loads in clinical settings. For example, in vitro studies report high immediate bond strengths for Scotchbond Universal (e.g., ~30 MPa), while 2-year clinical trials show retention rates of 94.9% (self-etch mode) and 100% (total-etch mode) . To reconcile these, researchers should:

• Conduct in situ aging simulations (e.g., thermocycling, enzymatic degradation) .
• Compare failure modes (e.g., adhesive vs. cohesive) between lab and clinical specimens .
• Use meta-analyses to correlate in vitro BS thresholds with long-term clinical success .

Basic Research Question: What are the key considerations for designing a clinical trial to evaluate this compound adhesives in non-carious cervical lesions?

Answer:
Clinical trials should:

• Use randomized controlled designs with intention-to-treat protocols to minimize attrition bias .
• Standardize cavity preparation (e.g., enamel margins, dentin etching time) and adhesive application modes (self-etch vs. total-etch) .
• Monitor retention rates, marginal adaptation, and post-operative sensitivity at intervals (e.g., 6, 12, 24 months) .
• Report patient demographics (e.g., age, tooth type distribution) and retention compliance to contextualize results .

Advanced Research Question: How do bioactive glass (BG) additives in experimental composites interact with this compound adhesives, and what methodological challenges arise?

Answer:
BG-doped composites (e.g., C-20, F-20) may alter interfacial chemistry, requiring:

• Microleakage assessments via dye penetration tests under thermomechanical stress .
• SEM/EDS analysis to detect ion exchange (e.g., calcium, phosphate) at the adhesive-composite interface .
• Controlled humidity during DC measurements to account for BG’s hydrophilic properties .
  Challenges include balancing BG’s bioactivity with adhesive wettability and ensuring standardized curing protocols across experimental groups .

Basic Research Question: What statistical methods are appropriate for analyzing this compound performance across multi-institutional studies?

Answer:

• Use mixed-effects models to account for variability in clinical settings (e.g., operator skill, patient compliance) .
• Apply Kaplan-Meier survival analysis for retention rate comparisons .
• For in vitro data, employ multivariate regression to isolate factors (e.g., C-factor, storage duration) affecting BS and DC .

Advanced Research Question: How can researchers address the limitations of current this compound aging models in predicting clinical longevity?

Answer:
Existing models often lack dynamic mechanical loading or enzymatic activity (e.g., matrix metalloproteinases). Proposed improvements include:

• Incorporating chewing simulators with cyclic loads (e.g., 50 N, 1.2 Hz) .
• Using collagenase-containing storage media to mimic enzymatic dentin degradation .
• Validating accelerated aging protocols against clinical data (e.g., 6-month lab storage ≈ 2-year clinical performance) .

Basic Research Question: What are the best practices for ensuring data reproducibility in this compound studies?

Answer:

• Adhere to ISO standards for dentin substrate preparation (e.g., smear layer management) .
• Report adhesive batch numbers, curing light intensities (e.g., 1,000 mW/cm²), and ambient humidity during testing .
• Share raw datasets via repositories like Open Science Framework, with metadata on experimental conditions .

Advanced Research Question: What ethical and collaborative frameworks support multi-center studies on this compound adhesives?

Answer:

• Draft data-sharing agreements specifying authorship criteria, citation requirements, and intellectual property rights .
• Use standardized case report forms (CRFs) to harmonize data collection across institutions .
• Ensure compliance with ethical guidelines for patient consent and post-trial material access .